Cas no 929617-38-9 (1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester
• CAS No: 929617-38-9
• MF: C₁₂H₁₂BrN₃O₄
• MW: 342.14538192749
• CID: 4334306
• PubChem ID: 76850741
• Update Time: 2025-06-20

1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester
• tert-butyl 5-bromo-6-nitro-1H-indazole-1-carboxylate
• tert-Butyl5-bromo-6-nitro-1H-indazole-1-carboxylate
• 1,1-Dimethylethyl 5-bromo-6-nitro-1H-indazole-1-carboxylate
• DTXSID201190313
• 929617-38-9
• TERT-BUTYL 5-BROMO-6-NITROINDAZOLE-1-CARBOXYLATE
• 1h-indazole-1-carboxylic acid,5-bromo-6-nitro-,1,1-dimethylethyl ester

• Inchi： 1S/C12H12BrN3O4/c1-12(2,3)20-11(17)15-9-5-10(16(18)19)8(13)4-7(9)6-14-15/h4-6H,1-3H3
• InChI Key： BMMXFCFYXWCHKT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(Br)C([N+]([O-])=O)=C2)C=N1

Computed Properties

• Exact Mass: 341.00112Da
• Monoisotopic Mass: 341.00112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester

Introduction to 1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester (CAS No. 929617-38-9) and Its Emerging Applications in Chemical Biology

The compound 1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester (CAS No. 929617-38-9) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmaceutical agents. This heterocyclic derivative, characterized by its bromo and nitro substituents, has garnered considerable attention due to its versatile structural framework and potential biological activities. The ester functionality at the 1H-indazole core not only enhances solubility but also facilitates further chemical modifications, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the compound's role in modulating biological pathways associated with inflammation and cancer. The presence of both bromo and nitro groups provides unique reactivity, enabling selective functionalization that can be exploited in the synthesis of more complex molecules. For instance, the nitro group can be reduced to an amine, introducing a reactive site for further derivatization, while the bromo substituent is amenable to cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations have been instrumental in generating libraries of analogs for high-throughput screening.

In the realm of drug discovery, 1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester has been explored as a precursor for kinase inhibitors. Indazole derivatives are well-documented for their ability to interact with protein targets involved in cell signaling. The bromo and nitro groups serve as handles for optimizing binding affinity through structure-based drug design. Preliminary computational studies suggest that this compound can engage with ATP-binding pockets of kinases such as EGFR and JAK2, making it a promising candidate for further investigation.

The 1,1-dimethylethyl ester moiety contributes to metabolic stability while allowing for facile hydrolysis under physiological conditions to release the free carboxylic acid. This feature is particularly advantageous in drug development, as it ensures prolonged circulation time while permitting targeted release at the site of action. Additionally, the ester can be hydrolyzed under mild acidic or basic conditions, providing synthetic flexibility for downstream applications.

Emerging research also indicates potential applications in photodynamic therapy (PDT). The nitro group can be photoactivated under specific wavelengths of light to generate reactive oxygen species (ROS), which can selectively damage malignant cells. When incorporated into drug conjugates or nanoparticles, this compound could serve as a photosensitizer or prodrug that releases cytotoxic species upon irradiation. Such applications align with the growing trend toward multimodal therapeutic strategies that combine chemotherapy with non-invasive light-based treatments.

The synthesis of 1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight its synthetic utility. Key steps include bromination of an indazole precursor followed by nitration and subsequent esterification using dimethyl sulfate or thionyl chloride. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste generation and improving yields. These improvements are critical for scaling up production while adhering to green chemistry principles.

In conclusion, 1H-Indazole-1-carboxylic acid, 5-bromo-6-nitro-, 1,1-dimethylethyl ester (CAS No. 929617-38-9) exemplifies the intersection of synthetic chemistry and biological activity. Its unique structural features make it a versatile building block for drug discovery efforts targeting cancer and inflammatory diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.